molecular formula C11H18O4 B8279815 2,2-Dimethylmalonic acid monocyclohexyl ester

2,2-Dimethylmalonic acid monocyclohexyl ester

Cat. No.: B8279815
M. Wt: 214.26 g/mol
InChI Key: XCMOVGDBQVKDKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dimethylmalonic acid monocyclohexyl ester is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18O4

Molecular Weight

214.26 g/mol

IUPAC Name

3-cyclohexyloxy-2,2-dimethyl-3-oxopropanoic acid

InChI

InChI=1S/C11H18O4/c1-11(2,9(12)13)10(14)15-8-6-4-3-5-7-8/h8H,3-7H2,1-2H3,(H,12,13)

InChI Key

XCMOVGDBQVKDKT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)O)C(=O)OC1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2,2-dimethylmalonic acid t-butyl ester cyclohexyl ester (817 mg) and dichloromethane (7.5 mL), TFA (1.5 mL) was added, and the resulting mixture was stirred at room temperature for 2.5 hours. To the resulting mixture, ethyl acetate (100 mL) was added. The resulting mixture was sequentially washed with water (30 mL) and saturated aqueous sodium chloride solution (30 mL), and dried over anhydrous magnesium sulfate. The resulting mixture was filtered, and toluene (10 mL) was added to the filtrate obtained, after which the filtrate was concentrated under reduced pressure to obtain the captioned compound (571 mg).
Name
2,2-dimethylmalonic acid t-butyl ester cyclohexyl ester
Quantity
817 mg
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

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